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Compound of Interest

Compound Name: C.l. Pigment Red 52:1

Cat. No.: B100630

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of C.l. Pigment Red 52:1, a prominent
monoazo lake pigment. This document outlines its chemical identity, physicochemical
properties, and a detailed synthesis protocol, tailored for professionals in research and
development.

Core ldentification and Chemical Structure

C.l. Pigment Red 52:1, identified by the CAS Number 17852-99-2, is a calcium salt of a
sulfonated azo dye.[1][2] Its chemical structure is characterized by a single azo group (-N=N-)
which classifies it as a monoazo pigment.[1][2] The ":1" in its name specifically denotes the
calcium salt form.[1]

Molecular Formula: C1sH11CaCIN206S[1][2]
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Identifier Value

C.l. Name Pigment Red 52:1

C.l. Number 15860:1[1][2][3]

CAS Number 17852-99-2[1][2][3]
EINECS Number 241-808-5[3][4]
Molecular Formula C1sH11CaCIN206S[1][2]
Molecular Weight 458.89 g/mol [1][2]
Chemical Group Monoazo Lake[1][4]

Lithol Scarlet Red S6B, BON Rubine C,

Synonyms
Macatawa Red[2][4][5]

Physicochemical and Performance Properties

C.l. Pigment Red 52:1 is a brilliant red powder with a bluish shade.[1][4] Its performance
characteristics, such as heat and light stability, are crucial for its various applications. The
pigment is insoluble in ethanol and its solubility in water is described as yielding a yellow-red
solution.[2] It exhibits moderate acid and alkali resistance.[3][6]
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Property Value
Appearance Red powder[1][4]
Shade Bluish Red[1][4]

Heat Resistance

180°C[1][3][4]

Light Fastness (Blue Wool Scale)

6 (out of 8)[1][4]

Oil Absorption

30-55 g/100g [1][4]

Density 1.6 - 1.68 g/cm3[1][4]
pH Value 6.0 - 8.0[1][4]

Water Resistance 5[3]

Acid Resistance 2-5[3][4]

Alkali Resistance 3-5[3][4]

Alcohol Resistance 3-5[3][4]

Experimental Protocol: Synthesis of C.I. Pigment

Red 52:1

The synthesis of C.l. Pigment Red 52:1 is a multi-stage process that involves diazotization,

azo coupling, and subsequent laking (salt formation).

Materials:

Sodium nitrite

Hydrochloric acid

Sodium hydroxide

3-Hydroxy-2-naphthoic acid (BONA)

2-Amino-5-chloro-4-methylbenzenesulfonic acid (also known as 2B Acid)
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e Calcium chloride
Methodology:

» Diazotization: 2-Amino-5-chloro-4-methylbenzenesulfonic acid is diazotized in an aqueous
solution using sodium nitrite and hydrochloric acid at a low temperature (typically 0-5°C) to
form the corresponding diazonium salt.

e Azo Coupling: The resulting diazonium salt solution is then slowly added to a solution of 3-
Hydroxy-2-naphthoic acid that has been dissolved in an aqueous sodium hydroxide solution.
This coupling reaction forms the soluble azo dye.

» Laking/Precipitation: The final pigment is precipitated by adding a solution of calcium chloride
to the solution of the azo dye. The calcium ions replace the sodium ions, forming the
insoluble calcium salt, C.l. Pigment Red 52:1.

« |solation and Purification: The precipitated pigment is then filtered, washed extensively with
water to remove any unreacted starting materials and soluble salts, and finally dried to yield
the final product.

Caption: Synthesis workflow for C.l. Pigment Red 52:1.

Applications and Research Interest

While primarily used in printing inks (especially solvent-based packaging inks), paints, and
plastics, the well-defined chemical structure and properties of C.l. Pigment Red 52:1 make it a
subject of research interest.[3][4][6] Current research focuses on enhancing its performance
characteristics, such as thermal and light stability, and modifying its physical properties like
particle size and surface characteristics to improve its dispersibility in various media.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Pigment Red 52:1: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100630#c-i-pigment-red-52-1-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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